Cas no 89334-33-8 (5-Quinoxalinecarboxaldehyde, 8-acetyl-)

• Product Name: 5-Quinoxalinecarboxaldehyde, 8-acetyl-
• CAS No: 89334-33-8
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• CID: 603904
• PubChem ID: 13222192
• Update Time: 2025-04-19

5-Quinoxalinecarboxaldehyde, 8-acetyl- Chemical and Physical Properties

Names and Identifiers

• 5-Quinoxalinecarboxaldehyde, 8-acetyl-
• 8-acetylquinoxaline-5-carbaldehyde
• DTXSID50529554
• 89334-33-8

• Inchi： 1S/C11H8N2O2/c1-7(15)9-3-2-8(6-14)10-11(9)13-5-4-12-10/h2-6H,1H3
• InChI Key： VLNUZGDHGRKNHG-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=C(C=O)C2C1=NC=CN=2

Computed Properties

• Exact Mass: 200.058577502g/mol
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.9Ų